Pentanol-N,[1-14c]

Specification

• CAS No.: 104810-27-7
• Molecular Formula: C5H12O
• Molecular Weight: 90.14 g/mol
• IUPAC Name: (114C)pentan-1-ol
• Standard InChI: InChI=1S/C5H12O/c1-2-3-4-5-6/h6H,2-5H2,1H3/i5+2
• Standard InChI Key: AMQJEAYHLZJPGS-RHRFEJLCSA-N
• Isomeric SMILES: CCCC[14CH2]O
• SMILES: CCCCCO
• Canonical SMILES: CCCCCO

Introduction

Basic Information and Identification

Chemical Identity

Pentanol-N,[1-14C] is a radioactively labeled variant of 1-pentanol (pentan-1-ol) with a carbon-14 isotope at position 1. The compound is formally identified by its CAS registry number 104810-27-7. Its molecular formula is C5H12O with a calculated molecular weight of 90.14 g/mol. The presence of the carbon-14 isotope is indicated in its IUPAC name (1-14C)pentan-1-ol and its structural representations.

Identification Descriptors

The compound can be identified through several standardized chemical descriptors as shown in Table 1.

Table 1: Chemical Identifiers for Pentanol-N,[1-14C]

Identifier Type	Value
PubChem CID	12225311
CAS Registry Number	104810-27-7
IUPAC Name	(1-14C)pentan-1-ol
Standard InChI	InChI=1S/C5H12O/c1-2-3-4-5-6/h6H,2-5H2,1H3/i5+2
Standard InChIKey	AMQJEAYHLZJPGS-RHRFEJLCSA-N
Isomeric SMILES	CCCC[14CH2]O
Canonical SMILES	CCCCCO

Data compiled from PubChem and Vulcanchem databases

Structural Characteristics

Molecular Structure

Pentanol-N,[1-14C] has the same basic structure as regular 1-pentanol, consisting of a straight chain of five carbon atoms with a hydroxyl group (-OH) attached to the terminal carbon. The key difference is that the carbon at position 1 (adjacent to the hydroxyl group) is the radioisotope carbon-14 rather than the standard carbon-12. This structural feature is crucial for its applications in radiotracing experiments.

Structural Representation

The compound's structure follows the linear arrangement of pentanol with the specific carbon-14 isotope marker. The structural format can be represented in various chemical notation systems, with the radioactive carbon clearly designated in formats like SMILES notation (CCCC[14CH2]O).

Physical and Chemical Properties

Basic Physical Properties

Pentanol-N,[1-14C] shares many physical properties with non-radioactive 1-pentanol, with slight differences due to the presence of the carbon-14 isotope. While specific data for the radioactive variant is limited in the available literature, Table 2 presents the known properties.

Table 2: Physical Properties of Pentanol-N,[1-14C]

Property	Value	Source
Molecular Weight	90.14 g/mol
Physical State	Liquid (presumed, similar to 1-pentanol)	-
Solubility	Partially soluble in water, soluble in organic solvents (presumed, similar to 1-pentanol)	-

Applications in Research

Metabolic Pathway Studies

Pentanol-N,[1-14C] has proven valuable for studying the metabolic fate of alcohols in living organisms. Research has demonstrated its incorporation into fatty acid synthesis pathways, providing insights into how alcohols influence lipid metabolism. The radioactive carbon-14 allows researchers to track the compound's transformation and integration into various metabolic products.

Toxicological Research

Toxicological assessments have indicated that while Pentanol-N,[1-14C] shares properties with other pentanol isomers, its radioactive nature requires special consideration. These studies help in understanding the potential health risks associated with exposure to the compound and similar alcohols.

Chemical Reaction Mechanisms

Although the search results primarily discuss non-radioactive n-pentanol in reaction mechanism studies, similar principles would apply to Pentanol-N,[1-14C]. Research on n-pentanol has focused on combustion mechanisms, particularly H-abstraction reactions by hydroxyl (OH) and hydroperoxyl (HO2) radicals, which produce various isomers including C5H10OH-11, C5H10OH-12, C5H10OH-13, C5H10OH-14, C5H10OH-15, and C5H11O. The radiolabeled version would allow researchers to track these transformations with greater precision.

Comparison with Non-Radioactive 1-Pentanol

Structural Comparison

The non-radioactive 1-pentanol (C5H12O) has a molecular weight of 88.1482 g/mol, slightly lower than the 90.14 g/mol of Pentanol-N,[1-14C]. This difference is due to the additional neutrons in the carbon-14 isotope compared to carbon-12. The chemical structure and bonding remain identical, with the key difference being the isotopic substitution at the first carbon position.

Functional Comparison

Non-radioactive 1-pentanol has numerous applications in industry and research, including use as a solvent, in artificial flavors, and as an intermediate in chemical synthesis. Pentanol-N,[1-14C], due to its radioactive nature, is primarily restricted to research applications, particularly in metabolic tracing studies where the radioactive carbon allows for detection and quantification of metabolic products.

Research Applications in Biological Studies

Cellular Metabolism Research

The radioactive labeling of Pentanol-N,[1-14C] makes it especially useful for tracking the metabolic pathways of alcohols in cellular systems. Researchers can follow the carbon-14 signal to understand how the pentanol molecule is processed, broken down, or incorporated into other cellular components.